Cas no 36078-99-6 (Benzoic acid, 4-(2-benzofuranyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(2-benzofuranyl)-, methyl ester
• CAS No: 36078-99-6
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 1478028
• Update Time: 2024-08-24

Benzoic acid, 4-(2-benzofuranyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-benzofuranyl)-, methyl ester
• methyl 4-(benzofuran-2-yl)benzoate

• Inchi： 1S/C16H12O3/c1-18-16(17)12-8-6-11(7-9-12)15-10-13-4-2-3-5-14(13)19-15/h2-10H,1H3
• InChI Key： SBUSKXRTTPIVJJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2=CC3=CC=CC=C3O2)C=C1

Computed Properties

• Exact Mass: 252.07866

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Melting Point: 172-174 °C
• Boiling Point: 395.4±25.0 °C(Predicted)
• PSA: 39.44